Cas no 2757082-32-7 ((4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole))

• Product Name: (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole)
• CAS No: 2757082-32-7
• MF: C₃₁H₄₂N₂O₂
• MW: 474.67738866806
• CID: 5085572
• PubChem ID: 154724371
• Update Time: 2025-05-20

(4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole) Chemical and Physical Properties

Names and Identifiers

• 2757082-32-7
• (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole)
• BS-48349
• F74034
• (4S)-2-[1,3-bis(4-tert-butylphenyl)-2-[(4S)-4-methyl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-yl]-4-methyl-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C31H42N2O2/c1-21-19-34-27(32-21)31(28-33-22(2)20-35-28,17-23-9-13-25(14-10-23)29(3,4)5)18-24-11-15-26(16-12-24)30(6,7)8/h9-16,21-22H,17-20H2,1-8H3/t21-,22-/m0/s1
• InChI Key： GACZHSJWUGWHBO-VXKWHMMOSA-N
• SMILES： C(C1OC[C@H](C)N=1)(C1OC[C@H](C)N=1)(CC1C=CC(C(C)(C)C)=CC=1)CC1C=CC(C(C)(C)C)=CC=1

Computed Properties

• Exact Mass: 474.324628587g/mol
• Monoisotopic Mass: 474.324628587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 43.2Ų

Additional information on (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole)

Introduction to (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole) and Its Significance in Modern Chemical Biology

CAS No. 2757082-32-7 corresponds to the compound (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole), a meticulously designed molecule with a unique structural framework that has garnered significant attention in the field of chemical biology. This compound belongs to a class of bisoxazole derivatives, characterized by its chiral center and rigid scaffold, which makes it a promising candidate for various biological applications.

The molecular architecture of this compound is highly sophisticated, featuring two oxazole rings connected by a central propane-2,2-diyl bridge. The presence of two stereocenters at the 4-position of each oxazole ring contributes to its stereochemical complexity. Specifically, the (4S,4'S) configuration indicates that both stereocenters are in the S-configuration, which is a critical aspect that influences its biological activity and interactions with biological targets.

The introduction of bulky tert-butyl groups at the para position of the phenyl rings in the 1,3-bis(4-(tert-butyl)phenyl)propane-2,2-diyl moiety enhances the steric hindrance around the central axis of the molecule. This steric bulk can be advantageous in modulating binding affinity and selectivity when interacting with biological macromolecules. The combination of these structural features makes this compound an intriguing subject for further investigation in drug discovery and molecular recognition.

Recent advancements in chemical biology have highlighted the importance of chiral molecules in modulating biological processes. Chiral bisoxazole derivatives have shown potential in targeting various enzymes and receptors involved in metabolic pathways and signal transduction. The stereochemical purity of (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole) is particularly noteworthy, as it ensures consistent biological activity and reduces the likelihood of unwanted side effects.

The oxazole ring is a well-known pharmacophore that exhibits diverse biological activities. It has been widely used in medicinal chemistry due to its ability to form hydrogen bonds and its stability under various physiological conditions. The presence of two oxazole rings in this compound increases its potential for multivalent interactions with biological targets, which can enhance binding affinity and specificity. Additionally, the methyl groups at the 4-position of each oxazole ring further contribute to the molecular's overall shape and electronic properties.

Current research in chemical biology is increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs). These interactions are crucial for many biological processes and are often difficult to target with traditional small-molecule drugs. The rigid scaffold and chiral center of (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole) make it an excellent candidate for disrupting or stabilizing PPIs. This capability could be exploited in developing novel therapeutic agents for diseases such as cancer and inflammatory disorders.

In addition to its potential as a PPI modulator, this compound has also shown promise as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The ability of this compound to interact with kinase active sites while maintaining high selectivity is an attractive feature for drug development. Recent studies have demonstrated that bisoxazole derivatives can effectively inhibit various kinases by binding to their ATP-binding pockets.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve the desired stereochemical configuration at the stereocenters. These synthetic strategies not only highlight the synthetic prowess required but also underscore the importance of stereochemistry in determining biological activity.

Evaluation of this compound's biological activity has revealed several promising properties. In vitro studies have shown that it can effectively inhibit certain kinases with high selectivity over other enzymes. Additionally, preliminary cell-based assays suggest that it can modulate cellular processes relevant to disease pathways. These findings warrant further investigation into its potential therapeutic applications.

The development of new drug candidates relies heavily on understanding their interaction mechanisms with biological targets at a molecular level. Computational methods such as molecular docking and dynamics simulations have been instrumental in elucidating these interactions. These tools have been used to predict how (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole) binds to target proteins and how these interactions influence its biological activity.

The structural features of this compound make it an excellent candidate for further exploration in chemical biology research. Its unique combination of stereochemical complexity and functional groups positions it as a versatile tool for studying protein-protein interactions and developing novel therapeutic agents. As research continues to uncover new applications for chiral bisoxazole derivatives like this one، their significance in modern chemical biology is likely to grow even more pronounced.